Cas no 2649033-44-1 (2-(1-isocyanatoethyl)quinoline)

• Product Name: 2-(1-isocyanatoethyl)quinoline
• CAS No: 2649033-44-1
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• CID: 6019824
• PubChem ID: 165614747
• Update Time: 2025-05-24

2-(1-isocyanatoethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 2-(1-isocyanatoethyl)quinoline
• 2649033-44-1
• EN300-1811446

• Inchi： 1S/C12H10N2O/c1-9(13-8-15)11-7-6-10-4-2-3-5-12(10)14-11/h2-7,9H,1H3
• InChI Key： OIRYLQMRCPPJNS-UHFFFAOYSA-N
• SMILES： O=C=NC(C)C1C=CC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 198.079312947g/mol
• Monoisotopic Mass: 198.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.3Ų

Additional information on 2-(1-isocyanatoethyl)quinoline

Comprehensive Overview of 2-(1-isocyanatoethyl)quinoline (CAS No. 2649033-44-1)

2-(1-isocyanatoethyl)quinoline (CAS No. 2649033-44-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound, characterized by its quinoline backbone and isocyanate functional group, serves as a versatile building block for the synthesis of more complex molecules. Its unique structural features make it particularly valuable for researchers exploring novel heterocyclic compounds and bioactive molecules.

The growing interest in 2-(1-isocyanatoethyl)quinoline can be attributed to its potential applications in drug discovery and development. Recent studies have highlighted its role in the design of small-molecule inhibitors targeting various biological pathways. For instance, the quinoline moiety is a common pharmacophore found in many FDA-approved drugs, such as antimalarials and anticancer agents. The incorporation of an isocyanate group further enhances its reactivity, enabling the formation of urea or carbamate derivatives, which are pivotal in medicinal chemistry.

In addition to its pharmaceutical applications, 2-(1-isocyanatoethyl)quinoline is also explored in material science. The compound's ability to participate in polymerization reactions makes it a candidate for developing advanced polyurethane materials. These materials are widely used in coatings, adhesives, and elastomers, where durability and chemical resistance are critical. Researchers are particularly interested in optimizing the synthesis of 2-(1-isocyanatoethyl)quinoline to improve yield and purity, which are essential for large-scale industrial applications.

From a synthetic chemistry perspective, the preparation of 2-(1-isocyanatoethyl)quinoline involves multi-step reactions, often starting from commercially available quinoline derivatives. Key challenges include controlling the selectivity of the isocyanate group introduction and minimizing side reactions. Advanced techniques such as microwave-assisted synthesis and catalyzed reactions have been employed to address these issues, offering higher efficiency and greener alternatives to traditional methods.

The compound's stability and reactivity profile are also subjects of ongoing research. For example, studies have investigated the effects of solvent polarity and temperature on the stability of 2-(1-isocyanatoethyl)quinoline. Understanding these factors is crucial for its handling and storage, ensuring consistent performance in downstream applications. Furthermore, computational chemistry tools, such as density functional theory (DFT) calculations, are being used to predict its behavior in various chemical environments.

Given the increasing demand for custom synthesis and high-purity chemicals, 2-(1-isocyanatoethyl)quinoline has become a sought-after product in the fine chemicals market. Suppliers and manufacturers are focusing on scalable production methods to meet the needs of academic and industrial researchers. Quality control measures, including HPLC and NMR analysis, are rigorously applied to ensure the compound meets the required specifications.

In summary, 2-(1-isocyanatoethyl)quinoline (CAS No. 2649033-44-1) represents a promising compound with diverse applications in drug discovery, material science, and synthetic chemistry. Its unique structural features and reactivity make it a valuable tool for researchers aiming to develop innovative solutions in these fields. As scientific advancements continue, the potential uses of this compound are expected to expand, further solidifying its importance in modern chemistry.